Cas no 1805262-30-9 (Methyl 4-(chloromethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetate)

• Product Name: Methyl 4-(chloromethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetate
• CAS No: 1805262-30-9
• MF: C₁₀H₉ClF₂INO₂
• MW: 375.538241147995
• CID: 4895730
• Update Time: 2025-05-25

Methyl 4-(chloromethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(chloromethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetate

• Inchi： 1S/C10H9ClF2INO2/c1-17-7(16)3-6-2-5(4-11)8(14)9(15-6)10(12)13/h2,10H,3-4H2,1H3
• InChI Key： DCRFSRNDAMJCLO-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)N=C(CC(=O)OC)C=C1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-(chloromethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetate

Recent Advances in the Study of Methyl 4-(chloromethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetate (CAS: 1805262-30-9)

Methyl 4-(chloromethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetate (CAS: 1805262-30-9) is a highly specialized chemical compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique pyridine core and multiple functional groups, serves as a critical intermediate in the synthesis of novel pharmaceutical agents. Recent studies have explored its potential applications in the development of targeted therapies, particularly in oncology and infectious diseases.

The structural complexity of Methyl 4-(chloromethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetate allows for versatile chemical modifications, making it a valuable scaffold for the design of small-molecule inhibitors. Researchers have focused on optimizing its synthetic pathways to improve yield and purity, which are essential for large-scale pharmaceutical production. Advanced techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis have been employed to enhance the efficiency of its preparation.

In a recent study published in the Journal of Medicinal Chemistry, the compound was utilized as a key intermediate in the synthesis of a new class of kinase inhibitors. These inhibitors demonstrated potent activity against specific cancer cell lines, highlighting the therapeutic potential of derivatives based on this scaffold. The study also provided insights into the structure-activity relationships (SAR) of these compounds, paving the way for further optimization.

Another significant application of Methyl 4-(chloromethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetate is in the development of antiviral agents. Preliminary findings from a 2023 study indicated that derivatives of this compound exhibited inhibitory effects against certain RNA viruses, including SARS-CoV-2. The presence of the difluoromethyl group was found to enhance the metabolic stability of these derivatives, a critical factor in their pharmacokinetic profiles.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from Methyl 4-(chloromethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetate. Issues such as off-target effects and bioavailability need to be addressed through further preclinical studies. Nevertheless, the ongoing research underscores the compound's potential as a cornerstone in the design of next-generation therapeutics.

In conclusion, Methyl 4-(chloromethyl)-2-(difluoromethyl)-3-iodopyridine-6-acetate (CAS: 1805262-30-9) represents a versatile and promising intermediate in medicinal chemistry. Its applications in oncology and antiviral research, coupled with advances in synthetic methodologies, position it as a compound of significant interest for future drug discovery efforts. Continued exploration of its derivatives and their biological activities will likely yield valuable insights and novel therapeutic candidates.